Cas no 859213-30-2 ((S)-N,N-Diethylpyrrolidin-3-amine dihydrochloride)

• Product Name: (S)-N,N-Diethylpyrrolidin-3-amine dihydrochloride
• CAS No: 859213-30-2
• MF: C₈H₂₀Cl₂N₂
• MW: 215.163800239563
• CID: 1034842
• PubChem ID: 56972082
• Update Time: 2025-07-22

(S)-N,N-Diethylpyrrolidin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-N,N-Diethylpyrrolidin-3-amine dihydrochloride
• (3S)-N,N-diethylpyrrolidin-3-amine,dihydrochloride
• (S)-3-(DIETHYLAMINO)PYRROLIDINE DIHYDROCHLORIDE
• PS-19984
• (3S)-N,N-diethylpyrrolidin-3-amine;dihydrochloride
• SCHEMBL3558297
• DTXSID10719318
• (S)-N,N-Diethylpyrrolidin-3-amine 2HCl
• F72684
• 859213-30-2
• MFCD16556188
• (3S)-N,N-Diethylpyrrolidin-3-amine--hydrogen chloride (1/2)
• (3S)-3-(Diethylamino)pyrrolidine 2HCl
• (S)-N,N-Diethylpyrrolidin-3-aminedihydrochloride
• (3S)-N,N-DIETHYLPYRROLIDIN-3-AMINE DIHYDROCHLORIDE
• DB-322114
• (S)-N,N-Diethylpyrrolidin-3-amine diHCl

• MDL： MFCD16556188
• Inchi： 1S/C8H18N2.2ClH/c1-3-10(4-2)8-5-6-9-7-8;;/h8-9H,3-7H2,1-2H3;2*1H/t8-;;/m0../s1
• InChI Key： FZJHRPNWBMMLHL-JZGIKJSDSA-N
• SMILES： Cl.Cl.N(CC)(CC)[C@@H]1CNCC1

Computed Properties

• Exact Mass: 214.1003540g/mol
• Monoisotopic Mass: 214.1003540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 89.3
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on (S)-N,N-Diethylpyrrolidin-3-amine dihydrochloride

(S)-N,N-Diethylpyrrolidin-3-amine dihydrochloride and Its Significance in Modern Chemical Research

(S)-N,N-Diethylpyrrolidin-3-amine dihydrochloride, with the CAS number 859213-30-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its specific stereochemical configuration and amine functionalities, has garnered attention for its potential applications in drug discovery and molecular research. The dihydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in synthetic chemistry and a candidate for further pharmacological investigation.

The stereochemistry of (S)-N,N-Diethylpyrrolidin-3-amine dihydrochloride plays a crucial role in determining its biological activity. The (S) configuration at the chiral center imparts unique interactions with biological targets, which is a critical factor in the design of enantiopure drugs. This specificity has made it a subject of extensive research in the development of chiral catalysts and asymmetric synthesis methodologies. Recent advancements in computational chemistry have allowed researchers to predict the binding affinities and metabolic pathways of such compounds with high accuracy, facilitating the optimization of their pharmacokinetic profiles.

In the realm of medicinal biology, (S)-N,N-Diethylpyrrolidin-3-amine dihydrochloride has been explored for its potential role in modulating neurotransmitter systems. The pyrrolidine core structure is commonly found in bioactive molecules that interact with central nervous system receptors. Preliminary studies suggest that this compound may exhibit properties relevant to the treatment of neurological disorders, although further clinical trials are necessary to validate these findings. The amine substituents, particularly the diethyl groups, contribute to the compound's lipophilicity, which is an important parameter in drug formulation and delivery.

The synthesis of (S)-N,N-Diethylpyrrolidin-3-amine dihydrochloride represents a significant achievement in synthetic organic chemistry. The development of efficient chiral synthesis routes has enabled the production of enantiomerically pure compounds on an industrial scale. Techniques such as asymmetric hydrogenation and enzymatic resolution have been employed to achieve high yields and enantiomeric excesses. These methodologies not only enhance the cost-effectiveness of drug production but also minimize environmental impact by reducing waste generation.

The application of (S)-N,N-Diethylpyrrolidin-3-amine dihydrochloride extends beyond pharmaceuticals into materials science and agrochemicals. Its unique structural properties make it a suitable candidate for developing novel polymers and coordination complexes with catalytic activity. In agrochemical research, derivatives of this compound have shown promise as intermediates in the synthesis of herbicides and fungicides, contributing to sustainable agricultural practices.

Recent research has also highlighted the importance of understanding the environmental impact of chemical compounds like (S)-N,N-Diethylpyrrolidin-3-amine dihydrochloride. Studies on its degradation pathways and ecological persistence are crucial for ensuring that its use does not lead to unintended environmental consequences. Advances in green chemistry have prompted researchers to explore biodegradable alternatives and sustainable synthesis methods that minimize hazardous byproducts.

The future prospects for (S)-N,N-Diethylpyrrolidin-3-amine dihydrochloride are promising, with ongoing investigations focusing on its role in targeted drug delivery systems. Nanotechnology-based approaches are being explored to enhance the bioavailability and specificity of this compound, potentially leading to more effective therapies for various diseases. Additionally, computational modeling techniques are being refined to predict the interactions between this compound and biological targets at an atomic level, further accelerating drug discovery efforts.

In conclusion, (S)-N,N-Diethylpyrrolidin-3-amine dihydrochloride represents a cornerstone in modern chemical research, with applications spanning pharmaceuticals, materials science, and environmental chemistry. Its unique structural features and stereochemical properties make it a versatile compound with significant potential for future innovations. As research continues to uncover new applications and synthetic methodologies, this compound will undoubtedly remain at the forefront of scientific exploration.